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Introduction

Emodepside is a semi-synthetic cyclooctadepsipeptide with potent anthelmintic activity against
a broad spectrum of nematodes, including those resistant to other drug classes.[1][2] Its
primary mode of action involves the activation of a nematode-specific, calcium-activated
potassium channel called SLO-1.[1][3][4][5] This activation leads to an influx of potassium ions,
causing hyperpolarization of the neuronal and muscle cell membranes, which in turn results in
flaccid paralysis and death of the worm.[1][6] A secondary target, the latrophilin-like receptor
(LAT-1), is also implicated in the pharyngeal effects of Emodepside.[5][7][8]

These application notes provide detailed protocols for a suite of in vitro assays designed to
quantify the efficacy of Emodepside and other potential anthelmintics that target similar ion
channels. The assays are designed to be robust, reproducible, and adaptable for medium- to
high-throughput screening.

Mechanism of Action Signaling Pathway

The primary mechanism of action of Emodepside involves the direct activation of the SLO-1
potassium channel, leading to hyperpolarization and paralysis of nematode muscles and
neurons. A secondary pathway involves the latrophilin-like receptor (LAT-1), particularly in the
pharynx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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